ethyl 2-(2,6-dichloropyrimidin-4-yl)acetate

• Molecular Formula: C8H8Cl2N2O2
• Molecular Weight: 235.06 g/mol
• IUPAC Name: ethyl 2-(2,6-dichloropyrimidin-4-yl)acetate
• InChI: InChI=1S/C8H8Cl2N2O2/c1-2-14-7(13)4-5-3-6(9)12-8(10)11-5/h3H,2,4H2,1H3
• InChI Key: IBCVWMWYAHIEIJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC1=CC(=NC(=N1)Cl)Cl

Description

The compound with the identifier “ethyl 2-(2,6-dichloropyrimidin-4-yl)acetate” is a chemical entity listed in the PubChem database

Preparation Methods

The synthetic routes and reaction conditions for the preparation of ethyl 2-(2,6-dichloropyrimidin-4-yl)acetate involve several steps. Typically, the synthesis begins with the selection of appropriate starting materials, which undergo a series of chemical reactions under controlled conditions to yield the desired compound. Industrial production methods may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity of the compound .

Chemical Reactions Analysis

ethyl 2-(2,6-dichloropyrimidin-4-yl)acetate undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents and conditions used in these reactions include oxidizing agents, reducing agents, and catalysts that facilitate the transformation of the compound into different products. Major products formed from these reactions depend on the specific reagents and conditions employed .

Scientific Research Applications

ethyl 2-(2,6-dichloropyrimidin-4-yl)acetate has a wide range of scientific research applications. In chemistry, it is used as a reagent in various chemical reactions and as a reference compound in analytical studies. In biology, it may be used to study cellular processes and biochemical pathways. In medicine, this compound could be investigated for its potential therapeutic effects and as a lead compound in drug discovery. In industry, it may be utilized in the production of specialized materials and chemicals .

Mechanism of Action

The mechanism of action of ethyl 2-(2,6-dichloropyrimidin-4-yl)acetate involves its interaction with specific molecular targets and pathways within biological systems. The compound may bind to certain receptors or enzymes, modulating their activity and leading to various physiological effects. Understanding the molecular targets and pathways involved is crucial for elucidating the compound’s effects and potential therapeutic applications .

Comparison with Similar Compounds

ethyl 2-(2,6-dichloropyrimidin-4-yl)acetate can be compared with other similar compounds to highlight its uniqueness. Similar compounds may share structural features or chemical properties but differ in their specific applications and effects. Some similar compounds include those with similar functional groups or molecular frameworks, which may exhibit comparable reactivity and biological activity .